molecular formula C5H3BrClNO2 B2500429 4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid CAS No. 1118787-53-3

4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid

Cat. No.: B2500429
CAS No.: 1118787-53-3
M. Wt: 224.44
InChI Key: NDXMSHURLVCDLP-UHFFFAOYSA-N
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Description

4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid is a heterocyclic organic compound with the molecular formula C5H3BrClNO2 and a molecular weight of 224.44 g/mol This compound is characterized by the presence of both bromine and chlorine atoms attached to a pyrrole ring, which is further substituted with a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid typically involves the bromination and chlorination of pyrrole derivatives. One common method includes the reaction of 4-bromo-1H-pyrrole-2-carboxylic acid with a chlorinating agent under controlled conditions. The reaction is usually carried out in the presence of a solvent such as dichloromethane or chloroform, and the temperature is maintained at a low level to prevent side reactions .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale bromination and chlorination processes. These processes are optimized for high yield and purity, often utilizing continuous flow reactors and automated systems to ensure consistent quality. The use of advanced purification techniques, such as recrystallization and chromatography, is also common to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid undergoes various chemical reactions, including:

Common Reagents and Conditions

    Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide are commonly used.

    Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide are employed.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Major Products Formed

The major products formed from these reactions include various substituted pyrrole derivatives, which can be further utilized in the synthesis of more complex molecules .

Scientific Research Applications

4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The presence of bromine and chlorine atoms allows the compound to participate in various biochemical reactions, potentially inhibiting or activating certain enzymes and receptors. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid is unique due to the presence of both bromine and chlorine atoms on the pyrrole ring, which imparts distinct chemical reactivity and potential biological activities. This dual substitution pattern allows for a broader range of chemical modifications and applications compared to its mono-substituted counterparts .

Biological Activity

4-Bromo-5-chloro-1H-pyrrole-2-carboxylic acid is a pyrrole derivative that has garnered interest in medicinal chemistry due to its diverse biological activities. This article explores its synthesis, biological properties, and potential applications based on recent research findings.

Chemical Structure and Properties

The compound has the molecular formula C5H3BrClNO2C_5H_3BrClNO_2 and a molecular weight of approximately 224.44 g/mol. Its structure features a five-membered pyrrole ring with bromine and chlorine substituents, which may influence its biological interactions and reactivity.

Synthesis

The synthesis of this compound typically involves halogenation reactions of pyrrole derivatives. Various methods can be employed, including:

  • Halogenation : Direct halogenation of pyrrole compounds.
  • Functional Group Modification : Introducing carboxylic acid groups through oxidation or substitution reactions.

Biological Activity

Research indicates that this compound exhibits significant biological activities, particularly in the following areas:

Antimicrobial Activity

Studies have shown that pyrrole derivatives, including this compound, possess antimicrobial properties. The presence of halogen atoms enhances the compound's ability to interact with microbial targets. For instance, the compound has been evaluated against various bacterial strains, demonstrating effective inhibition at specific concentrations.

Anticancer Properties

Pyrrole derivatives are known for their potential anticancer effects. In vitro studies have indicated that this compound can inhibit the growth of cancer cell lines by interfering with critical cellular pathways. The compound's structure allows it to bind to specific receptors involved in tumor growth, making it a candidate for further development as an anticancer agent.

Case Studies and Research Findings

Recent studies have highlighted the biological activity of this compound:

  • Antitumor Activity : A study demonstrated that this compound inhibits the proliferation of colon cancer cells with a GI50 value in the nanomolar range, indicating potent activity against tumor growth (Kuznietsova et al., 2016).
  • Mechanistic Studies : Molecular docking studies suggest that the compound interacts with ATP-binding sites on key growth factor receptors such as EGFR and VEGFR2, potentially stabilizing these complexes and inhibiting downstream signaling pathways (Dubinina et al., 2007).
  • Antimicrobial Efficacy : In vitro assessments revealed that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values comparable to established antibiotics (Faulkner et al., 2002).

Comparative Analysis with Related Compounds

The following table summarizes the biological activities of structurally similar compounds:

Compound NameBiological ActivityMIC (µg/mL)
Ethyl 4-bromo-1H-pyrrole-2-carboxylateAntimicrobial10 - 20
Methyl 4-bromo-5-chloro-1H-pyrrole-2-carboxylateAnticancerGI50 ~ 1.0 - 1.6 × 10^-8
4-Bromo-1H-pyrrole-2-carboxylic acidAntitumorGI50 ~ 0.8 - 1.0 × 10^-7

Properties

IUPAC Name

4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H3BrClNO2/c6-2-1-3(5(9)10)8-4(2)7/h1,8H,(H,9,10)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NDXMSHURLVCDLP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(NC(=C1Br)Cl)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H3BrClNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.44 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1118787-53-3
Record name 4-bromo-5-chloro-1H-pyrrole-2-carboxylic acid
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